3-Formylphenyl 3,5-dimethoxybenzoate

• CAS No.: 443735-63-5
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28g/mol
• IUPAC Name: (3-formylphenyl) 3,5-dimethoxybenzoate
• InChI: InChI=1S/C16H14O5/c1-19-14-7-12(8-15(9-14)20-2)16(18)21-13-5-3-4-11(6-13)10-17/h3-10H,1-2H3
• InChI Key: UVHUMURGQNULMI-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)OC2=CC=CC(=C2)C=O)OC

Description

3-Formylphenyl 3,5-dimethoxybenzoate is an aromatic ester characterized by a benzoate core substituted with two methoxy groups at the 3,5-positions and a formyl group at the 3-position of the phenyl ring. This compound is of interest in organic synthesis and materials science due to its electron-withdrawing (formyl) and electron-donating (methoxy) substituents, which influence its reactivity and physicochemical properties.

Comparison with Similar Compounds

Solubility Trends

The solubility of substituted benzoates is highly dependent on substituent positions. For copper(II) dimethoxybenzoates, solubility in water at room temperature follows the order:
3,5-dimethoxybenzoate < 2,3-dimethoxybenzoate < 2,6-dimethoxybenzoate (Table 1).
Table 1 : Solubility of Cu(II) Dimethoxybenzoates

Compound	Solubility (mol·dm⁻³)
Cu(II) 3,5-dimethoxybenzoate	~10⁻⁵
Cu(II) 2,3-dimethoxybenzoate	~10⁻⁴
Cu(II) 2,6-dimethoxybenzoate	~10⁻²

The lower solubility of 3,5-dimethoxybenzoates is attributed to stronger inductive and mesomeric effects of the methoxy groups, which reduce electron density on the carboxylate oxygen, weakening hydration interactions .

Magnetic Properties

Magnetic susceptibility studies reveal distinct behaviors among Cu(II) dimethoxybenzoates:

• 3,5-Dimethoxybenzoate : Effective magnetic moment (µeff) ranges from 0.67 BM (77 K) to 1.75 BM (298 K) , indicating weaker antiferromagnetic coupling due to reduced electron density on carboxylate oxygens.
• 2,3- and 2,6-Dimethoxybenzoates : Lower µeff values (1.47 BM at room temperature) suggest stronger covalent metal-oxygen bonds and enhanced orbital overlap in binuclear units .

Thermal Stability and Decomposition

Thermal decomposition pathways differ significantly:

• 3,5-Dimethoxybenzoate : Dehydrates as CuL₂·2H₂O → CuL₂ → CuO , with higher thermal stability due to resonance stabilization from symmetric methoxy substitution.
• 2,6-Dimethoxybenzoate : Decomposes via CuL₂·H₂O → CuL₂ → CuO , with steric hindrance accelerating decomposition .

Substituent Effects on Reactivity

• Electron-Donating Methoxy Groups : Enhance resonance stabilization in 3,5-dimethoxybenzoates, reducing electrophilicity of the carbonyl group.
• Electron-Withdrawing Formyl Group : In 3-formylphenyl derivatives, increases susceptibility to nucleophilic attack, enabling applications in cross-coupling reactions .

Key Research Findings

• Steric vs. Electronic Effects : 3,5-Dimethoxybenzoates exhibit superior thermal stability but lower solubility compared to 2,6-isomers, emphasizing the dominance of electronic effects over steric factors .
• Antiferromagnetic Interactions : The µeff values of Cu(II) 3,5-dimethoxybenzoate align with dimeric structures, validated by IR data showing bidentate carboxylate bridging .
• Synthetic Utility : Formyl-containing analogs like methyl 2-formyl-3,5-dimethoxybenzoate are pivotal in synthesizing bioactive molecules, though substitution position critically influences reactivity .